3-Phenyl-7-propan-2-yloxy-4a,5,6,7,8,8a-hexahydrochromen-4-one

Specification

• Molecular Formula: C18H22O3
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 3-phenyl-7-propan-2-yloxy-4a,5,6,7,8,8a-hexahydrochromen-4-one
• Standard InChI: InChI=1S/C18H22O3/c1-12(2)21-14-8-9-15-17(10-14)20-11-16(18(15)19)13-6-4-3-5-7-13/h3-7,11-12,14-15,17H,8-10H2,1-2H3
• Standard InChI Key: VUQYJCKZKYZKHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1CCC2C(C1)OC=C(C2=O)C3=CC=CC=C3

Introduction

3-Phenyl-7-propan-2-yloxy-4a,5,6,7,8,8a-hexahydrochromen-4-one is a complex organic compound belonging to the class of hexahydrochromenones. It features a chromenone core substituted with a phenyl group and a propan-2-yloxy group, contributing to its unique structural properties and potential applications in medicinal chemistry and materials science.

Synthesis Methods

The synthesis of 3-Phenyl-7-propan-2-yloxy-4a,5,6,7,8,8a-hexahydrochromen-4-one involves multi-step organic reactions. Common methods include Michael addition and intramolecular cyclization. These synthetic routes require careful control of reaction conditions such as temperature, solvent choice, and reagent concentrations to optimize yields and selectivity.

Biological Activities and Potential Applications

Research indicates that derivatives of hexahydrochromenones have been explored for their anticancer properties and other biological activities. 3-Phenyl-7-propan-2-yloxy-4a,5,6,7,8,8a-hexahydrochromen-4-one may exhibit significant antiproliferative activity against cancer cell lines, suggesting a rich avenue for further investigation into its therapeutic potential.

4.1. Comparison with Similar Compounds

Compound Name	Molecular Formula	Notable Features
Ipriflavone	Isoflavone derivative	Antiosteoporotic effects
3-Hydroxyflavone	C15H10O3	Antioxidant properties
7-Methoxyflavone	C16H12O3	Anti-inflammatory activity

The uniqueness of 3-Phenyl-7-propan-2-yloxy-4a,5,6,7,8,8a-hexahydrochromen-4-one lies in its specific combination of a hexahydrochromenone structure with a propan-2-yloxy substituent, potentially enhancing its lipophilicity and bioavailability compared to other similar compounds.

Future Research Directions

Further research is needed to fully explore the biological activities and therapeutic potential of 3-Phenyl-7-propan-2-yloxy-4a,5,6,7,8,8a-hexahydrochromen-4-one. This includes detailed studies on its mechanism of action and interactions with biomolecules, which are crucial for elucidating its potential applications in medicinal chemistry.